Cas no 660431-65-2 (1-(2-Fluorophenyl)-1-tosylmethyl isocyanide)

• Product Name: 1-(2-Fluorophenyl)-1-tosylmethyl isocyanide
• CAS No: 660431-65-2
• MF: C₁₅H₁₂FNO₂S
• MW: 289.324686050415
• MDL: MFCD04114778
• CID: 500892
• PubChem ID: 46738231
• Update Time: 2025-10-29

1-(2-Fluorophenyl)-1-tosylmethyl isocyanide Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-2-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
• 1-fluoro-2-[isocyano-(4-methylphenyl)sulfonylmethyl]benzene
• 1-fluoro-2-[isocyano[(4-methylphenyl)sulfonyl]methyl]Benzene
• A-TOSYL-(2-FLUOROBENZYL) ISOCYANIDE
• ?-Tosyl-(2-fluorobenzyl)isocyanide
• [1-(2-Fluorophenyl)-1-tosyl]methylisocyanide
• 1-fluoro-2-(isocyano(tosyl)methyl)benzene
• AB18964
• AK-36028
• PubChem11928
• -Tosyl-(2-fluorobenzyl)isocyanide
• α-(p-toluenesulfonyl)-2-fluorobenzylisocyanide
• [1-(2-Fluorophenyl)-1-tosyl]methyl isocyanide
• AMY21488
• MFCD04114778
• SCHEMBL1307743
• A8928
• AKOS037643918
• LQZNUAYEVVHGQW-UHFFFAOYSA-N
• 660431-65-2
• AS-40494
• 1-Fluoro-2-[isocyano(4-methylbenzene-1-sulfonyl)methyl]benzene
• DTXSID40674269
• FT-0604153
• 1-(2-Fluorophenyl)-1-tosylmethyl isocyanide

• MDL： MFCD04114778
• Inchi： 1S/C15H12FNO2S/c1-11-7-9-12(10-8-11)20(18,19)15(17-2)13-5-3-4-6-14(13)16/h3-10,15H,1H3
• InChI Key： LQZNUAYEVVHGQW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C1C=CC=CC=1F)[N+]#[C-])(=O)=O

Computed Properties

• Exact Mass: 289.05700
• Monoisotopic Mass: 289.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 42.52000
• LogP: 3.83740

Additional information on 1-(2-Fluorophenyl)-1-tosylmethyl isocyanide

Introduction to 1-(2-Fluorophenyl)-1-tosylmethyl isocyanide (CAS No. 660431-65-2)

1-(2-Fluorophenyl)-1-tosylmethyl isocyanide (CAS No. 660431-65-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel pharmaceuticals and chemical probes. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this intriguing compound.

The molecular structure of 1-(2-Fluorophenyl)-1-tosylmethyl isocyanide is composed of a tosylmethyl group attached to an isocyanide moiety, with a 2-fluorophenyl substituent. The presence of the fluorine atom and the tosyl group imparts unique reactivity and stability to the molecule, making it an attractive building block for complex organic synthesis. The isocyanide functional group, in particular, is known for its ability to participate in a wide range of chemical reactions, including multicomponent reactions (MCRs) and transition-metal-catalyzed transformations.

Recent advancements in synthetic methodologies have led to the development of efficient routes for the preparation of 1-(2-Fluorophenyl)-1-tosylmethyl isocyanide. One such method involves the reaction of 2-fluorobenzyl bromide with sodium azide to form the corresponding azide intermediate, followed by reduction to the amine and subsequent conversion to the isocyanide using phosgene or diphosgene. The final step involves the introduction of the tosyl group via reaction with p-toluenesulfonyl chloride. This multi-step process ensures high yields and purity, making it suitable for large-scale production.

In the realm of medicinal chemistry, 1-(2-Fluorophenyl)-1-tosylmethyl isocyanide has been explored as a key intermediate in the synthesis of bioactive molecules. Its reactivity and structural diversity make it an ideal candidate for the development of new drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit potent antitumor activity against several cancer cell lines. The fluorine atom enhances lipophilicity and metabolic stability, while the tosyl group provides additional functional handles for further modification.

Beyond its applications in drug discovery, 1-(2-Fluorophenyl)-1-tosylmethyl isocyanide has also found use in chemical biology as a tool for probing protein-protein interactions and enzymatic activities. The ability to incorporate this compound into bioconjugates allows researchers to study biological processes with high precision and selectivity. Recent research has demonstrated its utility in fluorescence-based assays and affinity labeling techniques, providing valuable insights into cellular mechanisms.

The environmental impact and safety profile of 1-(2-Fluorophenyl)-1-tosylmethyl isocyanide are important considerations for its practical application. Studies have shown that this compound exhibits low toxicity and environmental persistence when used under controlled conditions. However, proper handling and disposal protocols should be followed to ensure safety and minimize any potential risks.

In conclusion, 1-(2-Fluorophenyl)-1-tosylmethyl isocyanide (CAS No. 660431-65-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical properties make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic agents.